(R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride

• IUPAC Name: 2-[(1R)-1-amino-2,2,2-trifluoroethyl]phenol;hydrochloride
• InChI: InChI=1S/C8H8F3NO.ClH/c9-8(10,11)7(12)5-3-1-2-4-6(5)13;/h1-4,7,13H,12H2;1H/t7-;/m1./s1
• InChI Key: XJEMEBWDQLBNTM-OGFXRTJISA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C(F)(F)F)N)O.Cl
• Isomeric SMILES: C1=CC=C(C(=C1)[C@H](C(F)(F)F)N)O.Cl
• Molecular Formula: C8H9ClF3NO
• Molecular Weight: 227.61 g/mol
• CAS No.: 1394822-90-2

Description

(R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride is a useful research compound. Its molecular formula is C8H9ClF3NO and its molecular weight is 227.61. The purity is usually 95%.
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Scientific Research Applications

Biological and Pharmacological Effects

Phenolic compounds, including chlorogenic acid and its derivatives, have been shown to exhibit a wide range of biological and pharmacological activities. These activities include antioxidant, anti-inflammatory, cardioprotective, neuroprotective, anti-obesity, antiviral, antimicrobial, and anti-hypertensive effects. Such compounds play crucial roles in lipid and glucose metabolism regulation, which can be beneficial in treating disorders like hepatic steatosis, cardiovascular disease, diabetes, and obesity (Naveed et al., 2018). Furthermore, these phenolic acids have been found to offer hepatoprotective effects by protecting against chemical or lipopolysaccharide-induced injuries.

Role in Crop Science and Phenotyping

In crop science research, phenotyping is essential for understanding the inheritance and expression patterns of genomes to increase crop yield. Techniques like unmanned aerial vehicle remote sensing platforms equipped with various sensors have become crucial for fast, non-destructive high throughput phenotyping. This technology allows for the flexible and convenient operation, on-demand data access, and high spatial resolution, making it a powerful tool for studying phenomics and genomics (Yang et al., 2017).

Interaction with Proteins

The interaction of phenolic compounds with proteins, leading to changes in their structural, functional, and nutritional properties, is another area of significant interest. The conditions affecting protein-phenolic interactions include temperature, pH, protein type and concentration, and the structure of phenolic compounds. These interactions can alter the solubility, thermal stability, and digestibility of proteins, impacting their nutritional and functional properties (Ozdal et al., 2013).